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Get Quote

Technical Guide: 2-(2,4,6-
Trichlorophenoxy)acetohydrazide[1]
Executive Summary

2-(2,4,6-Trichlorophenoxy)acetohydrazide (CAS: 190588-40-0) is a critical pharmacophore
intermediate in medicinal chemistry. It serves as a "pivot point" scaffold, enabling the divergent
synthesis of bioactive heterocycles such as 1,3,4-oxadiazoles, 1,2,4-triazoles, and various
Schiff bases. Its structural core—a lipophilic 2,4,6-trichlorophenoxy moiety linked to a reactive
hydrazide tail—imparts significant antimicrobial, antifungal, and anti-inflammatory potential to
its derivatives.

This guide provides a comprehensive technical analysis of its chemical properties, a validated
synthesis protocol, and its application in generating bioactive libraries.
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Chemical Identity & Physiochemical Properties[3][4]

[5][6][7][8]
: lentificat

Property Specification

Chemical Name 2-(2,4,6-Trichlorophenoxy)acetohydrazide

CAS Number 190588-40-0

Molecular Formula CsH7CIsN20:2

Molecular Weight 269.51 g/mol

Physical State White to off-white crystalline solid

Solubility Soluble.in DMSO, DMF, hot Ethanol; sparingly
soluble in water

pKa (Predicted) ~11.5 (Hydrazide NH)

LogP (Predicted) 2.3 — 2.8 (Lipophilic due to trichlorophenyl ring)

Structural Analysis

The molecule consists of two distinct domains:

 Lipophilic Domain: The 2,4,6-trichlorophenyl ring is electron-deficient and highly lipophilic,
facilitating membrane permeability in biological systems. The chlorine atoms at the ortho
positions provide steric bulk, influencing the binding conformation in enzyme active sites.

o Reactive Domain: The acetohydrazide linker (-OCH2CONHNH?2) acts as a nucleophile. It is
chemically versatile, capable of undergoing condensation, cyclization, and acylation
reactions.

Synthesis Protocol & Mechanism

The synthesis of 2-(2,4,6-Trichlorophenoxy)acetohydrazide is a robust two-step process
starting from 2,4,6-trichlorophenol.
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Step-by-Step Methodology

Step 1: Etherification (Williamson Ether Synthesis)

» Reagents: 2,4,6-Trichlorophenol (1.0 eq), Ethyl chloroacetate (1.1 eq), Anhydrous K2COs
(2.0 eq).

e Solvent: Dry Acetone or DMF.

e Protocol:

[¢]

Dissolve 2,4,6-trichlorophenol in dry acetone.

[¢]

Add anhydrous K2COs and stir at room temperature for 30 minutes to generate the
phenoxide anion.

[¢]

Add ethyl chloroacetate dropwise.

[e]

Reflux the mixture for 6—8 hours. Monitor by TLC (Hexane:Ethyl Acetate 7:3).

o

Filter inorganic salts while hot. Evaporate solvent.[1][2]

[¢]

Recrystallize the crude ester from ethanol.

Step 2: Hydrazinolysis

e Reagents: Ethyl 2-(2,4,6-trichlorophenoxy)acetate (Intermediate from Step 1), Hydrazine
hydrate (99%, 3.0 eq).

¢ Solvent: Absolute Ethanol.

e Protocol:

o Dissolve the ester in absolute ethanol.

o Add hydrazine hydrate dropwise with constant stirring.

o Reflux the reaction mixture for 4—6 hours.
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o Cool the mixture to room temperature; the hydrazide typically precipitates as a solid.

o Filter the solid, wash with cold ethanol, and recrystallize from ethanol/DMF to yield pure 2-
(2,4,6-Trichlorophenoxy)acetohydrazide.

Reaction Mechanism Visualization

The following diagram illustrates the transformation from the phenol to the hydrazide.

Ethyl chloroacetate NH2NH2-H20
K2CO03, Reflux Ethanol, Reflux

2,4,6-Trichlorophenol (Nu- Substitution) I Ethyl 2-(2,4,6-trichlorophenoxy)acetate (Nucleophilic Acyl Substitution) = 2-(2,4,6-Trichlorophenoxy)acetohydrazide

(Starting Material) (Ester Intermediate) (Target Scaffold)

Click to download full resolution via product page
Figure 1: Synthetic pathway for the production of the target hydrazide scaffold.

Spectroscopic Characterization

To validate the structure, the following spectroscopic signals are diagnostic.

Infrared Spectroscopy (FT-IR)

e 3300 — 3200 cm~1: N-H stretching (doublet for -NH2).
¢ 1680 — 1660 cm~1: C=0 stretching (Amide | band).
e 1240 - 1220 cm~1: C-O-C asymmetric stretching (Ether linkage).

e 850 — 800 cm~1: C-ClI stretching (Aromatic).

Nuclear Magnetic Resonance (*H-NMR)

Solvent: DMSO-de
e 09.0-9.5ppm (s, 1H): -CONH- (Amide proton, D20 exchangeable).

e 57.6-7.8 ppm (s, 2H): Aromatic protons of the 2,4,6-trichlorophenyl ring.[3]
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e 04.5-4.7 ppm (s, 2H): -OCH2-CO- (Methylene protons).

e 04.2—-4.4ppm (brs, 2H): -NH-NH2 (Hydrazide protons, D20 exchangeable).

Biological Potential & Divergent Synthesis

The hydrazide group is a "privileged structure” in drug design. It serves as a precursor for three
major classes of bioactive compounds.

Divergent Synthetic Pathways

o Schiff Bases (Hydrazones): Reaction with aromatic aldehydes yields hydrazones, often
investigated for antitubercular and analgesic activity.

* 1,3,4-Oxadiazoles: Cyclization using POCIs or carboxylic acids yields oxadiazoles, known for
high antifungal potency.

e 1,2,4-Triazoles: Reaction with CS2/KOH followed by hydrazine yields triazoles, common in
anti-inflammatory research.

2-(2,4,6-Trichlorophenoxy)

acetohydrazide

+Ar-CHO
(Condensation)

+ POCI3
(Cyclodehydration)

+ CS2/ KOH / NH2NH2
(Cyclization)

+ Lawesson's Reagent
(Thionation/Cyclization)

(SHi/rgngS::SS) 1,3,4-Oxadiazoles 1,2,4-Triazoles 1,3,4-Thiadiazoles
/// \\\ 7 \\\ /’/ \\\\
\ Antimicrobial \; [ Antifungal ] Anti-inflammatory )
A Y 7/ \ Vi \\ e

-
~ -
~ - ~ ~ -
S~ S e

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2936546/docs?utm_src=pdf-body-img#chemical-structure-and-properties-of-2-2-4-6-trichlorophenoxy-acetohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Divergent synthesis pathways transforming the hydrazide core into bioactive
heterocycles.

Safety & Handling (MSDS Highlights)

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Handling: Use in a fume hood. Avoid dust formation.[1] Wear nitrile gloves and safety
goggles.

o Storage: Store at 2-8°C, sealed, away from light and moisture. Hydrazides can oxidize over
time if exposed to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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